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Compound Name: Imipramine-d3 (hydrochloride)

Cat. No.: B12405189

Get Quote

Executive Summary
Imipramine-d3 hydrochloride is a highly specialized stable isotope-labeled internal standard

(SIL-IS) engineered for the precise quantification of the tricyclic antidepressant (TCA)

imipramine in complex biological matrices. By incorporating three non-exchangeable deuterium

atoms, this compound provides an exact +3 Da mass shift, making it an indispensable tool in

liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows for therapeutic drug

monitoring (TDM), pharmacokinetic (PK) profiling, and forensic toxicology[1][2].

This whitepaper dissects the structural rationale, synthesis methodology, and self-validating

analytical workflows that define the utility of Imipramine-d3 HCl in modern clinical laboratories.

Structural Architecture and Isotopic Rationale
Imipramine is a dibenzazepine-derivative TCA characterized by a tricyclic ring system attached

to an alkyl amine substituent[3]. In its stable isotope-labeled form, Imipramine-d3 HCl, the

terminal N-methyl group is fully deuterated, yielding the formula C19H21D3N2 • HCl[4].
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The Causality of Isotopic Placement
The strategic placement of the deuterium atoms on the terminal N-methyl group (-CD3) is

driven by chemical stability. Deuterium atoms bonded to carbon in a methyl group are non-

exchangeable in aqueous physiological matrices (such as blood plasma or urine). If the

deuterium were placed on the aromatic rings or adjacent to acidic protons, the molecule would

be highly susceptible to hydrogen-deuterium (H/D) exchange during sample extraction or within

the electrospray ionization (ESI) source, which would destroy quantitative accuracy.

Furthermore, the +3 Da mass shift (m/z 284 vs 281 for the protonated molecular ion) is

mathematically optimal. It perfectly bypasses the natural 13C isotopic distribution (M+1 and

M+2) of the endogenous, unlabelled imipramine, preventing any isotopic cross-talk or signal

interference within the mass spectrometer's quadrupole[5].

Quantitative Data: Physicochemical Properties
The following table summarizes the core parameters of the Imipramine-d3 HCl standard[1][4][6]

[7].

Parameter Specification

IUPAC Name

3-(10,11-dihydro-5H-dibenzo[b,f]azepin-5-yl)-N-

methyl-N-(methyl-d3)propan-1-amine

hydrochloride

Molecular Formula C19H21D3N2 • HCl

Molecular Weight
319.89 g/mol (283.43 g/mol free base + 36.46

g/mol HCl)

Monoisotopic Mass ~319.16 Da

Target IC50 (Parent Drug) 32 nM (Serotonin Transporter Inhibition)

Appearance White to off-white crystalline powder
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To guarantee isotopic purity, Imipramine-d3 is synthesized via directed N-alkylation rather than

catalytic H/D exchange, ensuring that the isotopic label is localized exclusively to the target

methyl group.

Step-by-Step Protocol: Directed N-Alkylation
Precursor Selection: The synthesis begins with desipramine (N-desmethylimipramine), the

secondary amine metabolite of imipramine.

Deprotonation: Desipramine is dissolved in an anhydrous solvent (e.g., toluene) and treated

with a strong base (such as sodium amide) to deprotonate the secondary amine.

Isotopic Alkylation: Iodomethane-d3 (CD3I) is introduced dropwise under inert conditions.

The nucleophilic nitrogen attacks the deuterated methyl group, yielding Imipramine-d3 free

base.

Purification: The reaction is quenched with water, extracted into ethyl acetate, washed with

dilute sodium hydroxide, and dried over anhydrous sodium sulfate before solvent

evaporation.

Salt Precipitation: The purified oil is dissolved in a non-polar solvent, and anhydrous

hydrogen chloride (HCl) gas is bubbled through the solution to precipitate the stable

Imipramine-d3 hydrochloride salt.

Causality & Self-Validation
Using desipramine as a precursor creates a self-validating synthetic route. Because the

reaction relies on the physical addition of a pre-deuterated methyl group (CD3I), it guarantees

100% specific localization of the isotopes. Post-synthesis mass spectrometry validates the

process: the absence of M+1 or M+2 intermediate species confirms complete tri-deuteration,

ensuring the standard's viability for trace-level quantification.
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Caption: Synthesis workflow of Imipramine-d3 HCl via directed N-alkylation of desipramine.

Analytical Workflows: LC-MS/MS Quantification
Imipramine-d3 HCl is the gold standard internal standard for extracting and quantifying

imipramine from complex biological matrices like human plasma[2].

Step-by-Step Protocol: Plasma Extraction and LC-
MS/MS

Sample Spiking: Aliquot 50 µL of the human plasma sample into a microcentrifuge tube.

Protein Precipitation: Add 100 µL of cold acetonitrile spiked with 200 ng/mL of Imipramine-d3

HCl directly to the plasma[2].

Centrifugation: Vortex the mixture aggressively for 30 seconds to disrupt protein-drug

binding, followed by centrifugation at 14,000 x g for 10 minutes at 4°C[2].
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Chromatography: Transfer the supernatant to an autosampler vial. Inject 2–5 µL onto a

reversed-phase UHPLC column (e.g., Hypersil GOLD Phenyl, 100 × 2.1 mm, 1.9 µm)

maintained at 40°C[2].

Ionization & Detection: Operate the triple quadrupole mass spectrometer in Positive ESI

mode using Selected Reaction Monitoring (SRM)[2].

Quantitative Data: SRM Transitions
Analyte

Precursor Ion
[M+H]+ (m/z)

Product Ion (m/z) Function

Imipramine 281.2 86.1 Target Quantification

Imipramine-d3 284.2 89.1
Internal Standard

(SIL-IS)

Causality & Self-Validation
Protein precipitation with acetonitrile containing the SIL-IS ensures the internal standard is

integrated into the sample before any analyte loss can occur. Because Imipramine and

Imipramine-d3 share identical physicochemical properties, they co-elute perfectly from the

UHPLC column. As they enter the ESI source simultaneously, any matrix components (e.g.,

endogenous phospholipids) that cause ion suppression will affect both the analyte and the SIL-

IS equally. By calculating the ratio of the analyte peak area to the IS peak area, the matrix

effect is mathematically canceled out. This creates a highly robust, self-validating assay where

the internal standard continuously corrects for recovery losses and ionization variances[2][5][8].
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Caption: LC-MS/MS analytical workflow utilizing Imipramine-d3 HCl as a self-validating internal

standard.

Pharmacological Context & Signaling
Understanding the biological target of the parent drug provides essential context for therapeutic

drug monitoring. Imipramine hydrochloride acts as a potent reuptake inhibitor of the sodium-

dependent serotonin transporter (SERT) and norepinephrine transporter (NET)[3]. By blocking

the reuptake mechanism, imipramine increases the synaptic concentrations of these

neurotransmitters, which is the primary mechanism for alleviating depressive symptoms[3].
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Caption: Mechanism of action: Imipramine blocks SERT and NET, increasing synaptic

neurotransmitters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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